(Z)-N-(4-(5-(2-nitrobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)phenyl)acetamide

• IUPAC Name: N-[4-[(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]phenyl]acetamide
• InChI: InChI=1S/C18H13N3O4S2/c1-11(22)19-13-6-8-14(9-7-13)20-17(23)16(27-18(20)26)10-12-4-2-3-5-15(12)21(24)25/h2-10H,1H3,(H,19,22)/b16-10-
• InChI Key: OLWSAEFWAJGVKK-YBEGLDIGSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3[N+](=O)[O-])SC2=S
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3[N+](=O)[O-])/SC2=S
• Molecular Formula: C18H13N3O4S2
• Molecular Weight: 399.4 g/mol
• CAS No.: 868147-96-0

Description

(Z)-N-(4-(5-(2-nitrobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C18H13N3O4S2 and its molecular weight is 399.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitubercular Activity

Rhodanine-3-acetic acid-based amides, esters, and 5-arylalkylidene derivatives, structurally related to the query compound, have shown significant antimicrobial activity against a variety of bacteria, mycobacteria, and fungi. Notably, derivatives were highly active against Mycobacterium tuberculosis and non-tuberculous mycobacteria, with some compounds demonstrating notable antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) due to specific structure-activity relationships (Krátký, Vinšová, & Stolaříková, 2017).

Hypoglycemic and Hypolipidemic Activity

Novel thiazolidinedione ring-containing molecules have been synthesized and evaluated for their hypoglycemic and hypolipidemic activities in type-2 diabetes models. These compounds significantly reduced blood glucose, total cholesterol, and triglyceride levels, showcasing their potential as treatments for metabolic disorders (Mehendale-Munj, Ghosh, & Ramaa, 2011).

Anti-inflammatory Activity

Derivatives featuring the (Z)-N-(4-(5-(2-nitrobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)phenyl)acetamide structure have been synthesized and found to possess significant anti-inflammatory activity. This suggests their utility in developing new anti-inflammatory agents with potentially lower toxicity and improved efficacy (Sunder & Maleraju, 2013).